1-(2-Methoxypyridin-4-yl)-4-(3-pyrazol-1-ylbenzoyl)piperazin-2-one

• IUPAC Name: 1-(2-methoxypyridin-4-yl)-4-(3-pyrazol-1-ylbenzoyl)piperazin-2-one
• InChI: InChI=1S/C20H19N5O3/c1-28-18-13-16(6-8-21-18)24-11-10-23(14-19(24)26)20(27)15-4-2-5-17(12-15)25-9-3-7-22-25/h2-9,12-13H,10-11,14H2,1H3
• InChI Key: MRIVZCAJPJSCBE-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CC(=C1)N2CCN(CC2=O)C(=O)C3=CC(=CC=C3)N4C=CC=N4
• Molecular Formula: C20H19N5O3
• Molecular Weight: 377.4 g/mol

Description

1-(2-Methoxypyridin-4-yl)-4-(3-pyrazol-1-ylbenzoyl)piperazin-2-one, also known as MPP, is a chemical compound that has been extensively studied for its potential use in scientific research. MPP is a derivative of the piperazine class of compounds and has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

1-(2-Methoxypyridin-4-yl)-4-(3-pyrazol-1-ylbenzoyl)piperazin-2-one exerts its effects by binding to specific enzymes and receptors in the body. It has been found to be a potent inhibitor of several enzymes such as acetylcholinesterase, monoamine oxidase, and phosphodiesterase. It has also been found to bind to several receptors such as adenosine receptors, dopamine receptors, and serotonin receptors. This compound's mechanism of action is complex and is still being studied.
Biochemical and physiological effects:
This compound has been found to have a wide range of biochemical and physiological effects. It has been found to increase the levels of neurotransmitters such as dopamine, serotonin, and norepinephrine in the brain, leading to improved cognitive function and mood. It has also been found to have anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for the treatment of various diseases such as Parkinson's disease and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

1-(2-Methoxypyridin-4-yl)-4-(3-pyrazol-1-ylbenzoyl)piperazin-2-one has several advantages for use in lab experiments. It is a potent inhibitor of several enzymes and receptors, making it a valuable tool for studying their functions. It is also relatively easy to synthesize, making it readily available for use in research. However, there are also some limitations to its use. This compound has been found to be toxic at high doses, and its effects on the body are still being studied. It is also relatively expensive compared to other compounds used in research.

Future Directions

There are several future directions for research on 1-(2-Methoxypyridin-4-yl)-4-(3-pyrazol-1-ylbenzoyl)piperazin-2-one. One area of research is the development of this compound derivatives with improved potency and selectivity. Another area of research is the study of this compound's effects on specific enzymes and receptors, which could lead to the development of new therapeutic agents for the treatment of various diseases. Additionally, further research is needed to determine the long-term effects of this compound on the body and its potential use in clinical trials.
In conclusion, this compound is a valuable tool for scientific research. Its potent inhibitory effects on enzymes and receptors make it a valuable tool for studying their functions. Its potential therapeutic applications in the treatment of various diseases make it an exciting area of research. However, further research is needed to determine its long-term effects on the body and its potential use in clinical trials.

Synthesis Methods

The synthesis of 1-(2-Methoxypyridin-4-yl)-4-(3-pyrazol-1-ylbenzoyl)piperazin-2-one is a multi-step process that involves the use of various reagents and catalysts. The first step involves the reaction of 2-methoxypyridine-4-carboxylic acid with thionyl chloride to form 2-chloro-4-methoxypyridine. This is followed by the reaction of the resulting compound with 3-pyrazol-1-ylbenzoic acid in the presence of triethylamine to form the intermediate product. The final step involves the reaction of the intermediate product with piperazine in the presence of a catalyst to form this compound.

Scientific Research Applications

1-(2-Methoxypyridin-4-yl)-4-(3-pyrazol-1-ylbenzoyl)piperazin-2-one has been extensively studied for its potential use in scientific research. It has been found to have a wide range of applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. This compound has been found to be a potent inhibitor of several enzymes and receptors, making it a valuable tool for studying their functions. It has also been found to have potential therapeutic applications in the treatment of various diseases such as cancer and neurological disorders.